Cas no 1443288-10-5 (1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1443288-10-5
• MF: C₉H₉FN₄
• MW: 192.192964315414
• CID: 5180087
• PubChem ID: 79531092
• Update Time: 2025-05-18

1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-benzyl)-1H-[1,2,3]triazol-4-ylamine
• 1H-1,2,3-Triazol-4-amine, 1-[(3-fluorophenyl)methyl]-
• 1-(3-Fluorobenzyl)-1h-1,2,3-triazol-4-amine
• 1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C9H9FN4/c10-8-3-1-2-7(4-8)5-14-6-9(11)12-13-14/h1-4,6H,5,11H2
• InChI Key： WWHDBUSOJRSPPH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C=C(N)N=N1

Additional information on 1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine

Compound CAS No. 1443288-10-5: 1-(3-Fluorophenyl)methyl-1H-1,2,3-Triazol-4-Amine

The compound CAS No. 1443288-10-5, also known as 1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine, is a heterocyclic organic compound with a unique structure that combines a triazole ring with a fluorophenyl group. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials. The triazole moiety is a key feature of this molecule, as it is known for its stability and reactivity in various chemical reactions.

Recent studies have highlighted the importance of fluorinated aromatic compounds in modern drug design. The presence of the fluorine atom in the phenyl ring of this compound enhances its lipophilicity and bioavailability, making it a promising candidate for pharmaceutical applications. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The synthesis of 1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of transition metal catalysts has been shown to improve the efficiency of these reactions, leading to higher yields and purer products. This compound's ability to undergo further functionalization has made it a valuable building block in organic synthesis.

In terms of applications, this compound has been investigated for its role in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its triazole ring can act as a coordinating unit, enabling the formation of complex structures with potential applications in gas storage and catalysis. Recent research has also explored its use in the creation of stimuli-responsive materials, where its reactivity under specific conditions can be exploited for smart material design.

The structural versatility of CAS No. 1443288-10-5 has led to its exploration in various chemical transformations. For instance, its amine group can participate in coupling reactions, while the triazole ring can undergo click chemistry reactions, making it a versatile molecule for diverse synthetic pathways. These properties have been leveraged in the development of novel drug delivery systems and imaging agents.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Researchers have focused on developing sustainable synthetic routes that reduce waste and energy consumption. The use of renewable feedstocks and catalytic processes has been emphasized to align with green chemistry principles.

In conclusion, 1-(3-fluorophenyl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1443288-10-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, reactivity, and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing both medicinal and materials science is expected to grow further.